Cas no 1805531-48-9 (1-Bromo-3-fluoro-6-fluoromethoxy-2-nitrobenzene)

• Product Name: 1-Bromo-3-fluoro-6-fluoromethoxy-2-nitrobenzene
• CAS No: 1805531-48-9
• MF: C₇H₄BrF₂NO₃
• MW: 268.012368202209
• CID: 4976067
• Update Time: 2025-06-14

1-Bromo-3-fluoro-6-fluoromethoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-fluoro-6-fluoromethoxy-2-nitrobenzene

• Inchi： 1S/C7H4BrF2NO3/c8-6-5(14-3-9)2-1-4(10)7(6)11(12)13/h1-2H,3H2
• InChI Key： FGIVCGUJYVOUJM-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1OCF)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 266.934
• Monoisotopic Mass: 266.934
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55

Additional information on 1-Bromo-3-fluoro-6-fluoromethoxy-2-nitrobenzene

Research Brief on 1-Bromo-3-fluoro-6-fluoromethoxy-2-nitrobenzene (CAS: 1805531-48-9) in Chemical and Biomedical Applications

1-Bromo-3-fluoro-6-fluoromethoxy-2-nitrobenzene (CAS: 1805531-48-9) is a halogenated nitrobenzene derivative that has recently gained attention in the field of chemical and biomedical research. This compound, characterized by its unique substitution pattern, serves as a versatile intermediate in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. Recent studies have explored its potential in drug discovery, particularly in the development of novel kinase inhibitors and antimicrobial agents. The presence of both bromo and fluoro substituents enhances its reactivity, making it a valuable building block for further functionalization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of 1-Bromo-3-fluoro-6-fluoromethoxy-2-nitrobenzene as a precursor in the synthesis of targeted anticancer agents. The study demonstrated that this compound could be efficiently converted into pyridine-based scaffolds, which exhibited potent inhibitory activity against specific cancer-related kinases. The researchers highlighted the compound's stability under various reaction conditions, as well as its compatibility with modern coupling techniques such as Suzuki-Miyaura and Buchwald-Hartwig reactions.

Another significant application of 1-Bromo-3-fluoro-6-fluoromethoxy-2-nitrobenzene was reported in a recent ACS Applied Materials & Interfaces paper, where it was used to develop fluorinated organic semiconductors. The electron-withdrawing nitro and fluoro groups in the compound contributed to the tuning of electronic properties in the resulting materials, which showed promising performance in organic field-effect transistors (OFETs). This research underscores the compound's potential beyond traditional pharmaceutical applications, extending into the realm of advanced materials science.

From a synthetic chemistry perspective, the compound's reactivity has been systematically studied in several recent publications. A 2024 Organic Letters article detailed its behavior in nucleophilic aromatic substitution reactions, revealing that the bromo substituent at the 1-position is significantly more reactive than the fluoro group at the 3-position. This selectivity has been exploited in the stepwise functionalization of the benzene ring, enabling the construction of complex molecular architectures with precise control over substitution patterns.

In the context of drug metabolism studies, researchers have begun investigating the metabolic fate of derivatives containing the 1-Bromo-3-fluoro-6-fluoromethoxy-2-nitrobenzene moiety. Preliminary results suggest that the fluoromethoxy group confers improved metabolic stability compared to traditional methoxy substituents, while the nitro group serves as a potential site for bioreductive activation in hypoxic tumor environments. These findings, published in a recent issue of Drug Metabolism and Disposition, point to the compound's utility in designing targeted therapies with enhanced pharmacokinetic properties.

Looking forward, the unique combination of substituents in 1-Bromo-3-fluoro-6-fluoromethoxy-2-nitrobenzene continues to inspire innovative applications across multiple disciplines. Current research efforts are focusing on its use in the development of PET radiotracers, where the fluorine-18 isotope can be incorporated via the fluoromethoxy group. Additionally, its potential as a building block for covalent inhibitors is being explored, leveraging the reactivity of the bromo substituent for selective target engagement. As synthetic methodologies advance and our understanding of structure-activity relationships deepens, this compound is poised to play an increasingly important role in chemical biology and medicinal chemistry.